Cas no 2171813-99-1 (3-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid)

• Product Name: 3-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid
• CAS No: 2171813-99-1
• MF: C₂₆H₂₅N₃O₆
• MW: 475.493206739426
• CID: 5945790
• PubChem ID: 165811392
• Update Time: 2025-05-25

3-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid
• EN300-1511751
• 3-(2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}ethoxy)propanoic acid
• 2171813-99-1

• Inchi： 1S/C26H25N3O6/c30-24(31)11-13-34-14-12-27-25(32)23-10-9-17(15-28-23)29-26(33)35-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,15,22H,11-14,16H2,(H,27,32)(H,29,33)(H,30,31)
• InChI Key： GADKPHPPBWZCMH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC(C(NCCOCCC(=O)O)=O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 475.17433553g/mol
• Monoisotopic Mass: 475.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 127Ų

Additional information on 3-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid

Introduction to 3-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid and Its Significance in Modern Chemical Biology

3-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid, identified by the CAS number 2171813-99-1, represents a sophisticated molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, combines elements of pyridine, fluorene, and amino acid derivatives, making it a promising candidate for various biological applications. The presence of multiple functional groups, including methylenebis(phenylcarbamato) and formamido moieties, endows it with unique chemical properties that are leveraged in drug design and molecular recognition studies.

The structural complexity of 3-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid is not merely a matter of academic curiosity but holds practical implications for therapeutic development. The fluorene moiety, known for its rigidity and fluorescence properties, is often incorporated into bioactive molecules to enhance stability and bioavailability. In contrast, the pyridine ring serves as a versatile scaffold for interactions with biological targets, such as enzymes and receptors. The methylenebis(phenylcarbamato) group introduces a layer of chemical diversity, enabling selective binding and modulatory effects on cellular pathways.

Recent advancements in medicinal chemistry have highlighted the importance of hybrid molecules that integrate multiple pharmacophoric elements. The compound in question exemplifies this trend by combining a fluorene-based carbamate moiety with a pyridine-formamido segment, creating a structure that is both structurally stable and biologically active. Such hybrid architectures are particularly valuable in the development of small-molecule inhibitors targeting complex diseases like cancer, neurodegenerative disorders, and inflammatory conditions.

In the context of contemporary research, 3-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid has been explored for its potential in modulating key biological processes. For instance, studies have demonstrated its ability to interact with enzymes involved in metabolic pathways relevant to tumor progression. The compound’s unique structural features allow it to engage with target proteins in a manner that disrupts aberrant signaling networks. This capability aligns with the growing emphasis on precision medicine, where tailored molecular entities are designed to address specific pathological mechanisms.

The synthesis of this compound involves meticulous chemical methodologies that reflect the sophistication of modern organic chemistry. Key steps include the introduction of protective groups to safeguard reactive sites during multi-step transformations. The use of palladium-catalyzed cross-coupling reactions is particularly noteworthy, as these techniques enable the efficient assembly of complex aromatic systems. Such synthetic strategies are essential for producing high-purity compounds suitable for preclinical evaluation.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential binding interactions between 3-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid and biological targets. Molecular docking simulations have revealed promising affinities for certain protein kinases and transcription factors, suggesting its utility as an inhibitor or modulator in drug discovery pipelines. These computational approaches complement experimental efforts by providing rapid assessments of molecular interactions before costly wet-lab validations.

The pharmacokinetic profile of this compound is another critical area of investigation. Its physicochemical properties, such as solubility and metabolic stability, determine its suitability for therapeutic applications. Preliminary data indicate that modifications to the fluorene core can enhance oral bioavailability while minimizing off-target effects. Such optimizations are essential for translating laboratory findings into viable clinical candidates.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of 3-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid in preclinical models. Animal studies have provided insights into its safety profile and efficacy in disease models relevant to oncology and neurology. These findings underscore the compound’s potential as a lead molecule for further development or as an adjunct therapy in combination regimens.

The regulatory landscape also plays a pivotal role in advancing compounds like this one towards clinical translation. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards required for human testing. Regulatory agencies increasingly favor innovative approaches that leverage computational modeling alongside traditional experimental data to support safety and efficacy claims.

In conclusion,3-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-y lformamido}ethoxy)propanoic acid (CAS no 2171813 -99 -1) stands as a testament to the ingenuity of modern chemical biology research. Its multifaceted structure offers opportunities for therapeutic intervention across multiple disease domains while showcasing advancements in synthetic methodologies and computational drug design tools used today’s scientific community.